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Compound of Interest

Compound Name: Propyl butyrate

Cat. No.: B092370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propyl butyrate (also known as propyl butanoate) is an ester with the chemical formula

C₇H₁₄O₂. It is a colorless liquid with a characteristic fruity odor, often described as pineapple-

like. This compound is found naturally in some fruits and is widely used as a flavoring agent in

foods and a fragrance component in cosmetics.[1][2] Beyond its sensory applications, the

metabolic product of propyl butyrate, butyric acid, is of significant interest in biomedical

research for its role as a short-chain fatty acid (SCFA) with diverse biological activities. This

guide provides an in-depth overview of the chemical and physical properties of propyl
butyrate, detailed experimental protocols for their determination, and an exploration of relevant

biological signaling pathways.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of propyl butyrate are summarized in

the tables below for easy reference and comparison.

General and Physical Properties
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Property Value Source(s)

Molecular Formula C₇H₁₄O₂ [1][3]

Molecular Weight 130.18 g/mol [4]

Appearance Clear, colorless liquid [1][3]

Odor Fruity, pineapple, apricot [2]

Boiling Point 142-143 °C at 760 mmHg [4][5]

Melting Point -95.2 °C [4]

Density 0.873 g/mL at 25 °C [5]

Refractive Index (n_D^20) 1.400 [3][4][5]

Vapor Pressure 5.95 mmHg

Flash Point 37 °C (closed cup) [5]

Solubility in Water 1.62 mg/mL at 17 °C

LogP 1.74 [3]

Spectroscopic Data
Spectroscopy Type Key Data Points Source(s)

¹H NMR (90 MHz, CDCl₃)

δ (ppm): 0.95 (t, 3H), 1.69

(sextet, 2H), 2.29 (t, 2H), 4.03

(t, 2H)

¹³C NMR (25.16 MHz, CDCl₃)
δ (ppm): 10.4, 13.7, 18.4, 22.1,

36.1, 65.8, 173.8

Mass Spectrometry (EI)
m/z: 71 (100%), 43 (88%), 89

(66%), 41 (28%), 27 (27%)

Experimental Protocols
Detailed methodologies for determining the key physical properties of propyl butyrate are

outlined below. These are generalized procedures applicable to liquid organic compounds.
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Determination of Boiling Point (Thiele Tube Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Thiele tube

Thermometer (0-200 °C)

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Rubber band or wire for attachment

Heating source (Bunsen burner or hot plate)

Heat-transfer fluid (mineral oil or silicone oil)

Procedure:

Fill the Thiele tube with a suitable heat-transfer fluid to just above the side arm.

Add a small amount (1-2 mL) of propyl butyrate to the small test tube.

Place the capillary tube, open end down, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, making sure the heat-

transfer fluid surrounds the sample but does not enter the test tube.

Gently heat the side arm of the Thiele tube. This will create convection currents, ensuring

uniform heating.
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

be drawn back into the capillary tube.[1][6][7]

Determination of Density
Density is the mass per unit volume of a substance.

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder and an electronic balance

Electronic balance (accurate to ±0.001 g)

Water bath (for temperature control)

Procedure (using a graduated cylinder):

Place a clean, dry 10 mL or 25 mL graduated cylinder on the electronic balance and tare it to

zero.

Carefully add a known volume of propyl butyrate (e.g., 10.0 mL) to the graduated cylinder.

Record the exact volume, reading from the bottom of the meniscus.

Place the graduated cylinder with the sample back on the electronic balance and record the

mass.

Calculate the density using the formula: Density = Mass / Volume.

For higher accuracy, a pycnometer should be used, and the measurements should be

repeated to obtain an average value.[5][8][9][10][11]
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Determination of Refractive Index
The refractive index measures how much the path of light is bent, or refracted, when entering a

substance. It is a characteristic property and is also used to assess purity.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Solvent for cleaning (e.g., ethanol or acetone)

Lens paper

Procedure:

Ensure the prisms of the Abbe refractometer are clean and dry.

Calibrate the refractometer using a standard sample with a known refractive index (e.g.,

distilled water).

Using a clean dropper, place a few drops of propyl butyrate onto the surface of the lower

prism.

Close the prisms gently to spread the liquid into a thin film.

Adjust the light source and the mirror to get maximum illumination of the field of view.

Rotate the coarse and fine adjustment knobs until the dividing line between the light and

dark fields is sharp and centered on the crosshairs.

If a color fringe is observed, adjust the chromaticity screw to eliminate it.

Read the refractive index from the scale.
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Record the temperature at which the measurement was taken, as refractive index is

temperature-dependent.[4][12][13]

Visualizations
Chemical Structure of Propyl Butyrate
Caption: 2D structure of the propyl butyrate molecule.

Experimental Workflow: Synthesis of Propyl Butyrate via
Fischer Esterification
The Fischer esterification is a common method for producing esters by refluxing a carboxylic

acid and an alcohol in the presence of an acid catalyst.[14][15][16]

Workflow for Propyl Butyrate Synthesis
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Caption: A typical laboratory workflow for the synthesis and purification of propyl butyrate.

Biological Activity and Signaling Pathways
While propyl butyrate itself is primarily recognized for its flavor and fragrance properties, its in

vivo hydrolysis to n-propanol and butyric acid is of significant interest to drug development

professionals. Butyric acid, a short-chain fatty acid (SCFA), is a biologically active molecule that

can modulate various cellular processes. A key mechanism of butyrate's action is its inhibition

of histone deacetylases (HDACs).[17]

Signaling Pathways Modulated by Butyrate
Butyrate has been shown to influence multiple signaling pathways, primarily through its action

as an HDAC inhibitor. This leads to changes in gene expression that can affect cell

proliferation, apoptosis, and inflammation.[17][18]
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Caption: Butyrate's role as an HDAC inhibitor and its downstream effects on cellular pathways.

This technical guide provides a solid foundation for understanding the chemical and physical

properties of propyl butyrate. The detailed experimental protocols offer practical guidance for

laboratory work, while the overview of butyrate's biological activity highlights its potential

relevance in the field of drug development and biomedical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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